Cas no 917871-18-2 (Pentanal, 3-methyl-4-(phenylmethoxy)-, (3R,4S)-)

• Product name: Pentanal, 3-methyl-4-(phenylmethoxy)-, (3R,4S)-
• CAS No: 917871-18-2
• MF: C₁₃H₁₈O₂
• MW: 206.28082
• CID: 783691
• PubChem ID: 59116793

Pentanal, 3-methyl-4-(phenylmethoxy)-, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 3-methyl-4-(phenylmethoxy)-, (3R,4S)-
• (3R,4S)-3-methyl-4-phenylmethoxypentanal
• 917871-18-2
• (3R,4S)-4-(Benzyloxy)-3-methylpentanal
• DTXSID60731000

• Inchi： InChI=1S/C13H18O2/c1-11(8-9-14)12(2)15-10-13-6-4-3-5-7-13/h3-7,9,11-12H,8,10H2,1-2H3/t11-,12+/m1/s1
• InChI Key： QWUGWMVHIHDKDP-NEPJUHHUSA-N
• SMILES： CC(CC=O)C(C)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų